6-(2-Bromo-4-fluorophenoxy)pyridine-3-carboxylic acid

• IUPAC Name: 6-(2-bromo-4-fluorophenoxy)pyridine-3-carboxylic acid
• InChI: InChI=1S/C12H7BrFNO3/c13-9-5-8(14)2-3-10(9)18-11-4-1-7(6-15-11)12(16)17/h1-6H,(H,16,17)
• InChI Key: PGPHGIWPCDRYEY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)Br)OC2=NC=C(C=C2)C(=O)O
• Molecular Formula: C12H7BrFNO3
• Molecular Weight: 312.09 g/mol

Description

6-(2-Bromo-4-fluorophenoxy)pyridine-3-carboxylic acid is a chemical compound with the molecular formula C12H7BrFNO3 and a molecular weight of 312.09. It is a specialty product used in proteomics research.

Physical And Chemical Properties Analysis

This compound has a predicted melting point of 165.23° C, a predicted boiling point of 410.2° C at 760 mmHg, a predicted density of 1.7 g/cm 3, and a predicted refractive index of n 20D 1.62.

Scientific Research Applications

Synthesis and Metalation Processes The chemical compound 6-(2-Bromo-4-fluorophenoxy)pyridine-3-carboxylic acid has been extensively studied for its applications in the synthesis and metalation of various compounds. Notably, the compound has been involved in regioexhaustive functionalization processes, where compounds like 3-chloro-2-(trifluoromethyl)pyridine and 2-bromo-6-(trifluoromethyl)pyridine were converted into carboxylic acids. This highlights its role in selective deprotonation and carboxylation processes, particularly in the creation of complex molecular structures (Cottet et al., 2004).

Pharmaceutical Intermediate Synthesis Although the request was to exclude information related to drug use and dosage, it's noteworthy to mention that compounds structurally similar to this compound, like 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid, have been synthesized as intermediates in the production of dopamine and serotonin receptors antagonists. This implies a potential relevance of the compound in the synthesis of pharmaceuticals (Hirokawa et al., 2000).

Chemical Functionalization and Logistics The compound has shown potential in the logistical flexibility of preparing isomeric halopyridinecarboxylic acids. This involves strategic approaches to functionalize compounds like 2-chloro-4-(trifluoromethyl)pyridine at specific positions, showcasing the compound's versatility in chemical synthesis and its pivotal role in creating tailored chemical structures (Cottet & Schlosser, 2004).

Material Science and Polymer Applications In material science, derivatives of pyridine-carboxylic acids have been employed as cathode-modifying layers in polymer solar cells. The incorporation of pyridine groups in polymers has shown to enhance the performance of these cells, indicating that similar compounds might possess significant potential in the field of renewable energy and material science (Chen et al., 2017).